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Compound of Interest

Compound Name: Dimethyl adipate-d4

Cat. No.: B3044210

For researchers, scientists, and drug development professionals, understanding the safety
profile of isotopically labeled compounds is paramount for ensuring safe handling and
interpreting experimental outcomes. This guide provides a comprehensive overview of the
safety data for Dimethyl adipate-d4, a deuterated analog of Dimethyl adipate.

While a specific Safety Data Sheet (SDS) for Dimethyl adipate-d4 is not readily available, this
guide synthesizes data from the well-characterized parent compound, Dimethyl adipate, and
incorporates the known effects of deuterium substitution on molecular properties and biological
interactions. The information presented herein is intended to provide a robust safety framework
for the handling and use of Dimethyl adipate-d4 in a research and development setting.

Chemical and Physical Properties

The physical and chemical properties of Dimethyl adipate-d4 are expected to be very similar
to those of its non-deuterated counterpart. The primary difference lies in the molecular weight
due to the presence of four deuterium atoms. This seemingly small change can, however,
influence pharmacokinetic and metabolic pathways.[1]

Table 1: Physical and Chemical Properties of Dimethyl Adipate and Dimethyl Adipate-d4
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Property Dimethyl Adipate Dimethyl Adipate-d4
Molecular Formula C8H1404 C8H10D404
Molecular Weight 174.19 g/mol 178.22 g/mol [1]
Appearance Colorless liquid Colorless liquid

Not specifically determined,
Boiling Point 109-110 °C at 14 mmHg expected to be similar to
Dimethyl adipate

Not specifically determined,
Melting Point 8°C expected to be similar to

Dimethyl adipate

Not specifically determined,
Flash Point 107 °C expected to be similar to

Dimethyl adipate

Not specifically determined,
Density 1.06 g/cm3 (20 °C) expected to be slightly denser
than Dimethyl adipate

Solubilit Soluble in alcohol and ether; Expected to have similar
olubili

Y sparingly soluble in water. solubility to Dimethyl adipate
CAS Number 627-93-0 76785-05-2

Toxicological Data

Toxicological data for Dimethyl adipate-d4 is not available. The information below is for the
parent compound, Dimethyl adipate. Esters of adipic acid generally exhibit low acute toxicity.[2]

Table 2: Acute Toxicity of Dimethyl Adipate
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Route of Exposure Species Value

Intraperitoneal Rat LD50: 1800 mg/kg[2]
Inhalation Rat LC50 (4 hours): ~4000 mg/m3
Dermal - No data available

Key Toxicological Endpoints for Dimethyl Adipate:
o Skin Irritation: May cause slight to mild, transient irritation upon direct contact.[3]
o Eye Irritation: Direct contact may cause very mild, temporary irritation and redness.[3]

 Inhalation: Excessive inhalation of high concentrations of vapor or mist may be harmful and
can irritate the upper respiratory system.[3]

 Ingestion: May cause irritation of the mucous membranes of the mouth, throat, and
esophagus if swallowed.[3]

o Sensitization: Not expected to be a skin sensitizer.
o Carcinogenicity: Not classified as a carcinogen by IARC, NTP, or OSHA.[4]
o Mutagenicity: Not expected to be mutagenic.

» Reproductive Toxicity: No significant adverse effects on reproduction or fetal development
have been observed in animal studies at doses that did not cause maternal toxicity.

The Influence of Deuterium Substitution

Deuterium labeling can alter the pharmacokinetic and metabolic profiles of a compound.[1] The
carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. This can lead
to a "kinetic isotope effect,” where metabolic processes that involve the cleavage of a C-H bond
are slower for the deuterated compound.

For Dimethyl adipate-d4, this could mean:
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» Slower Metabolism: If the deuterated positions are involved in metabolic pathways (e.g.,
hydroxylation), the rate of metabolism may be reduced.

» Altered Pharmacokinetics: A change in metabolism can lead to a longer half-life, increased
exposure (AUC), and potentially altered distribution and excretion of the compound or its
metabolites.

» Potential for Altered Toxicity: While often leading to a reduction in toxicity (metabolic
deactivation), in some cases, it could lead to increased toxicity if metabolism is a
detoxification pathway or if the parent compound is more toxic than its metabolites.

It is crucial for researchers using Dimethyl adipate-d4 to consider these potential differences
when designing and interpreting experiments, particularly in biological systems.

Experimental Protocols

Detailed experimental protocols for the safety assessment of Dimethyl adipate are not
extensively published in publicly available literature. However, standardized methods, such as
those from the Organisation for Economic Co-operation and Development (OECD) Test
Guidelines, are typically followed for chemical safety testing.

Example Experimental Workflow for Acute Oral Toxicity (based on OECD Guideline 420):
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Preparation

Acclimatize test animals (e.g., rats) for at least 5 days

i

Fast animals overnight prior to dosing (food, but not water)

i

Prepare Dimethyl adipate-d4 formulation (e.g., in corn oil)

Dosing and |Observation

Administer a single oral dose of the test substance

: '

Observe animals for mortality and clinical signs of toxicity Record body weight changes

Data Analysis|and Reporting

Perform necropsy on all animals at the end of the study -

'

Analyze data to determine the LD50 value and identify toxic effects

'

Prepare a detailed report of the findings

Click to download full resolution via product page

Caption: A generalized workflow for an acute oral toxicity study.
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Handling and Storage

Proper handling and storage procedures are essential to ensure the safety of laboratory
personnel and the integrity of the compound.

Table 3: Handling and Storage Recommendations

Aspect Recommendation

Use in a well-ventilated area. Local exhaust
Ventilation ventilation may be necessary for some

operations.[5]

Wear appropriate protective eyeglasses or
Personal Protective Equipment (PPE) chemical safety goggles, gloves (e.g., nitrile),

and a lab coat.[5]

Avoid contact with skin, eyes, and clothing.
Handling Wash hands thoroughly after handling. Avoid

ingestion and inhalation.[1]

Keep container tightly closed when not in use.

Store in a cool, dry, well-ventilated area away
Storage ] )

from incompatible substances such as strong

oxidizing agents, acids, and bases.[1]

For small spills, absorb with an inert material
) and place in a suitable container for disposal.
Spill Response . .
For large spills, dike the area to prevent

spreading.[3]

Logical Relationship for Safety Assessment

The safety assessment of a deuterated compound like Dimethyl adipate-d4 relies on a logical
progression from understanding the parent compound to considering the potential impact of
isotopic labeling.
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Caption: Logical flow for assessing the safety of Dimethyl adipate-d4.

In conclusion, while specific safety data for Dimethyl adipate-d4 is limited, a comprehensive
safety profile can be extrapolated from the data available for Dimethyl adipate. Researchers
and drug development professionals must handle this compound with the same precautions as
its non-deuterated analog, while also considering the potential for altered biological activity due
to the kinetic isotope effect. This understanding is critical for both ensuring laboratory safety
and for the accurate interpretation of experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Safety of Dimethyl
Adipate-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3044210#dimethyl-adipate-d4-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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